Cas no 159979-96-1 (1-(Azidomethyl)-4-fluorobenzene)

• Product Name: 1-(Azidomethyl)-4-fluorobenzene
• CAS No: 159979-96-1
• MF: C₇H₆FN₃
• MW: 151.141044139862
• CID: 1070103
• PubChem ID: 11205864
• Update Time: 2025-04-20

1-(Azidomethyl)-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Azidomethyl)-4-fluorobenzene
• 1-(azidomethyl)-4-fluorobenzene(SALTDATA: FREE)
• 1-(azidomethyl)-4-(18)fluorobenzene
• 4-fluorobenzyl azide
• AC1Q4ME9
• AGN-PC-004C7T
• Ambcb4036355
• Benzene, 1-(azidomethyl)-4-fluoro-
• CTK7C0408
• p-F-benzyl azide
• p-fluorobenzyl azide
• p-Fluorobenzyl azide solution
• 1-(Azidomethyl)-4-fluorobenzene solution
• 1-(Azidomethyl)-4-fluorobenzene solution ~0.5 M in dichloromethane, >=97.0% (HPLC)
• ALBB-012315
• 159979-96-1
• EN300-45400
• DTXSID50458633
• F1901-0276
• AKOS005173584
• G30413
• SY174490
• SCHEMBL13754465
• UEQMFQIPTDUPPJ-UHFFFAOYSA-N
• MFCD11637153
• LS-03848
• STL197585

• MDL： MFCD11637153
• Inchi： 1S/C7H6FN3/c8-7-3-1-6(2-4-7)5-10-11-9/h1-4H,5H2
• InChI Key： UEQMFQIPTDUPPJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN=[N+]=[N-]

Computed Properties

• Exact Mass: 151.05468
• Monoisotopic Mass: 151.05457537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 14.4Ų

Experimental Properties

• PSA: 48.76

1-(Azidomethyl)-4-fluorobenzene Security Information

• Hazardous Material transportation number：UN 1593 6.1 / PGIII
• Hazard Category Code： 40-48/20/21/22
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：2-8°C
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes